Cas no 29505-13-3 (1,2-Benzisoxazole,3,6-dimethyl-)

• Product Name: 1,2-Benzisoxazole,3,6-dimethyl-
• CAS No: 29505-13-3
• MF: C₉H₉NO
• MW: 147.173862218857
• CID: 240432
• PubChem ID: 12411320
• Update Time: 2025-04-19

1,2-Benzisoxazole,3,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisoxazole,3,6-dimethyl-
• 2-amino-3,6-dimethyl-benzoic acid,methyl ester
• 3,6-Dimethyl-1,2-benzisoxazol
• 3,6-dimethyl-1,2-benzisoxazole
• 3,6-Dimethyl-2,1-benzisoxazol
• 3,6-Dimethylanthranilsaeure-methylester
• 3,6-dimethylbenzisoxazole
• methyl 2-amino-3,6-dimethyl benzoate
• Methyl-3.6-dimethyl-2-aminobenzoat
• SCHEMBL4399692
• AKOS006286375
• 1,2-Benzisoxazole, 3,6-dimethyl-
• 3,6-Dimethylbenzo[d]isoxazole
• FT-0692028
• 29505-13-3
• 3,6-dimethyl-1,2-benzoxazole

• Inchi： 1S/C9H9NO/c1-6-3-4-8-7(2)10-11-9(8)5-6/h3-5H,1-2H3
• InChI Key： HKNZBOPOGJYIIO-UHFFFAOYSA-N
• SMILES： O1C2C=C(C)C=CC=2C(C)=N1

Computed Properties

• Exact Mass: 147.06800
• Monoisotopic Mass: 147.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.03000
• LogP: 2.44460